Cas no 1221910-55-9 (1H-Pyrazole-4,5-dicarboxylic acid hydrate)

• Product Name: 1H-Pyrazole-4,5-dicarboxylic acid hydrate
• CAS No: 1221910-55-9
• MF: C₅H₆N₂O₅
• MW: 174.11154127121
• CID: 1089226
• PubChem ID: 53302125
• Update Time: 2025-04-20

1H-Pyrazole-4,5-dicarboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4,5-dicarboxylic acid hydrate
• 1H-Pyrazole-4,5-dicarboxylic acid
• 1H-Pyrazole-4,5-dicarboxylic acid--water (1/1)
• 1221910-55-9
• AKOS015899683
• 4,5-pyrazoledicarboxylic acid hydrate
• DB-062020
• 1H-pyrazole-4,5-dicarboxylic acid;hydrate
• DTXSID80693313

• Inchi： 1S/C5H4N2O4.H2O/c8-4(9)2-1-6-7-3(2)5(10)11;/h1H,(H,6,7)(H,8,9)(H,10,11);1H2
• InChI Key： WEADNAKIIJUJHG-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)C=NN1)=O.O

Computed Properties

• Exact Mass: 174.02767130g/mol
• Monoisotopic Mass: 174.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų